Cas no 1249222-66-9 (3-(5-aminopyrimidin-2-yl)oxypropan-1-ol)

• Product Name: 3-(5-aminopyrimidin-2-yl)oxypropan-1-ol
• CAS No: 1249222-66-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6391401
• PubChem ID: 61146773
• Update Time: 2025-05-20

3-(5-aminopyrimidin-2-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-aminopyrimidin-2-yl)oxypropan-1-ol
• 1-Propanol, 3-[(5-amino-2-pyrimidinyl)oxy]-
• 3-((5-Aminopyrimidin-2-yl)oxy)propan-1-ol
• CS-0355425
• 3-[(5-aminopyrimidin-2-yl)oxy]propan-1-ol
• 1249222-66-9
• EN300-1295234

• Inchi： 1S/C7H11N3O2/c8-6-4-9-7(10-5-6)12-3-1-2-11/h4-5,11H,1-3,8H2
• InChI Key： CUMDJQUIBNOYSE-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=NC=C(N)C=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 414.3±51.0 °C(Predicted)
• pka: 14.67±0.10(Predicted)

Additional information on 3-(5-aminopyrimidin-2-yl)oxypropan-1-ol

Introduction to 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol (CAS No. 1249222-66-9)

3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol, also known by its CAS number 1249222-66-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminopyrimidine moiety and a hydroxypropanol group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol consists of a pyrimidine ring with an amino group at the 5-position, linked to a hydroxypropanol chain via an ether linkage. This configuration imparts specific chemical and biological properties that make it an attractive candidate for various pharmacological studies. The presence of the hydroxyl group also enhances its solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

Recent research has highlighted the potential of 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol in the development of antiviral agents. Studies have shown that compounds with similar structural motifs exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The aminopyrimidine moiety is known to interact with viral enzymes, inhibiting their function and thereby reducing viral replication. This makes 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol a promising lead for further optimization and development into effective antiviral drugs.

In addition to its antiviral properties, 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The hydroxypropanol group may play a role in enhancing cellular uptake and distribution, thereby improving the efficacy of the compound in targeting cancer cells.

The synthesis of 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol involves several well-established chemical reactions, making it accessible for large-scale production. One common synthetic route involves the reaction of 5-amino-pyrimidine with an appropriate epoxide or halide, followed by deprotection steps to yield the final product. This synthetic flexibility allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

In terms of safety and handling, 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure the well-being of laboratory personnel and the integrity of the compound. It is advisable to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The application of 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol extends beyond pharmaceutical research into other areas such as agrochemicals and materials science. In agrochemicals, compounds with similar structures have been explored for their herbicidal and fungicidal properties. In materials science, the unique chemical structure of 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol may find applications in the development of functional polymers and coatings.

To summarize, 3-(5-Aminopyrimidin-2-yl)oxypropan-1-ol (CAS No. 1249222-66-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for further research and development, particularly in the areas of antiviral and anticancer therapeutics. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing medical science and technology.